2,2-Dimethyldecanenitrile
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Description
2,2-Dimethyldecanenitrile (C₁₂H₂₁N) is a branched aliphatic nitrile characterized by a decane backbone with two methyl groups attached to the second carbon atom. Nitriles, in general, are polar compounds with high boiling points due to strong dipole-dipole interactions. While direct experimental data on 2,2-Dimethyldecanenitrile is scarce in the provided evidence, inferences can be drawn from structurally similar nitriles, such as 2-Methyldecanenitrile (C₁₁H₂₁N) and 2-methyltetradecanenitrile (C₁₅H₂₉N) .
Properties
CAS No. |
61415-93-8 |
|---|---|
Molecular Formula |
C12H23N |
Molecular Weight |
181.32 g/mol |
IUPAC Name |
2,2-dimethyldecanenitrile |
InChI |
InChI=1S/C12H23N/c1-4-5-6-7-8-9-10-12(2,3)11-13/h4-10H2,1-3H3 |
InChI Key |
MOOAXGYYOJADQT-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCC(C)(C)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The following table summarizes key differences between 2,2-Dimethyldecanenitrile and its analogs:
*Inferred from analog behavior.
Key Observations:
- Branching Effects: The additional methyl group in 2,2-Dimethyldecanenitrile increases steric hindrance compared to 2-Methyldecanenitrile. This may reduce crystallinity and lower melting points but enhance solubility in nonpolar solvents .
- Chain Length : 2-Methyltetradecanenitrile’s longer C14 chain likely increases hydrophobicity and boiling point relative to C10 analogs, making it suitable for applications requiring higher thermal stability .
Research Findings and Industrial Relevance
- Perfumery: Branched nitriles like 2-Methyldecanenitrile are valued for their odor profiles and stability. The lactonic undertones noted in suggest that subtle structural changes (e.g., adding a second methyl group) could alter fragrance notes or intensity .
- Material Science : highlights the role of functionalized polymers in click chemistry, implying that nitriles with tailored branching might serve as precursors for specialized coatings or adhesives .

- Gaps in Data : Direct studies on 2,2-Dimethyldecanenitrile are absent in the provided evidence. Its properties are inferred from analogs, emphasizing the need for targeted research on synthesis, stability, and applications.
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